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Compound of Interest

Compound Name: Hydrazine monohydrobromide

Cat. No.: B077438 Get Quote

This technical guide provides a comprehensive overview of Hydrazine Monohydrobromide,

including its chemical identity, physicochemical properties, synthesis, and applications, with a

focus on its relevance to researchers, scientists, and drug development professionals.

Chemical Identity and Properties
Hydrazine monohydrobromide, a hydrobromide salt of hydrazine, is a versatile reagent in

chemical synthesis.[1]

CAS Number: 13775-80-9[2][3][4]

IUPAC Name: hydrazine;hydrobromide[3]

Synonyms: Hydrazinium monobromide, Hydrazine hydrobromide[1][3]

Molecular Formula: H₅BrN₂[1]

Molecular Weight: 112.96 g/mol [1]

Physicochemical Properties
A summary of the key physicochemical properties of Hydrazine monohydrobromide is

presented in Table 1.
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Property Value Reference

Melting Point 87-92 °C [1]

Boiling Point 190 °C [1]

Density 2.300 g/cm³ [1]

Solubility

Soluble in water and lower

alcohols; insoluble in most

organic solvents.

[1]

Appearance
White monoclinic crystalline

flakes.
[1]

Synthesis and Experimental Protocols
Synthesis of Hydrazine Monohydrobromide
The synthesis of Hydrazine monohydrobromide is achieved through the reaction of aqueous

hydrobromic acid with aqueous hydrazine.[1] Although a detailed, peer-reviewed experimental

protocol for this specific synthesis is not readily available in the provided search results, a

general procedure can be inferred.

Conceptual Experimental Protocol:

Reaction: N₂H₄ + HBr → N₂H₅Br

Reagents:

Hydrazine hydrate (N₂H₄·H₂O)

Hydrobromic acid (HBr), aqueous solution

Procedure:

In a well-ventilated fume hood, a solution of hydrazine hydrate is cooled in an ice bath.

Stoichiometric amount of hydrobromic acid is added dropwise to the hydrazine solution

with constant stirring. The temperature should be monitored and maintained at a low level
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to control the exothermic reaction.

After the addition is complete, the reaction mixture is allowed to stir for a specified period

to ensure complete reaction.

The resulting solution is then concentrated under reduced pressure to remove water.

The crude product is recrystallized from a suitable solvent (e.g., ethanol) to yield purified

Hydrazine monohydrobromide crystals.

The crystals are collected by filtration, washed with a cold solvent, and dried under

vacuum.

A visual representation of this conceptual synthesis workflow is provided below.
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Conceptual Synthesis of Hydrazine Monohydrobromide
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Caption: Conceptual workflow for the synthesis of Hydrazine monohydrobromide.

Applications in Research and Development
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Hydrazine monohydrobromide serves as a valuable intermediate in the synthesis of various

organic compounds.[1]

Synthesis of Heterocyclic Compounds
It is utilized in the synthesis of compounds such as 2-(2′-furoyl)-4(5)-(2′-furanyl)-1H-imidazole

(FFI).[1]

Inorganic Synthesis
Hydrazine monohydrobromide is employed in the synthesis of bromostannates and

bromostannites through reaction with tin bromide.[1]

Role in Drug Discovery
While specific drug development pathways involving Hydrazine monohydrobromide are not

extensively documented, the broader class of hydrazines and their derivatives are of significant

interest in medicinal chemistry. They serve as key building blocks for synthesizing a wide range

of biologically active molecules.

One related compound, hydralazine, which also contains a hydrazine moiety, has been shown

to activate the Nrf2-ARE (Nuclear factor erythroid 2-related factor 2-antioxidant response

element) signaling pathway.[5] This pathway is a critical regulator of cellular defense against

oxidative stress. The activation of this pathway by hydralazine suggests a potential, though not

directly confirmed, area of investigation for other hydrazine-containing compounds like

Hydrazine monohydrobromide.

The diagram below illustrates a simplified representation of the Nrf2-ARE signaling pathway,

which could be a hypothetical target for investigation with hydrazine derivatives.
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Hypothetical Signaling Pathway Modulation by Hydrazine Derivatives
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Caption: Simplified Nrf2-ARE pathway, a potential area of study for hydrazine compounds.

Analytical Methods
The analysis of hydrazine and its derivatives in various matrices is typically performed using

methods such as spectrophotometry, high-performance liquid chromatography (HPLC), and

gas chromatography (GC).[6] For accurate quantification, especially in biological samples,

derivatization is often required prior to chromatographic analysis.[6]

Safety and Handling

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b077438?utm_src=pdf-body-img
https://www.atsdr.cdc.gov/toxprofiles/tp100-c6.pdf
https://www.atsdr.cdc.gov/toxprofiles/tp100-c6.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077438?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hydrazine monohydrobromide is classified as a hazardous substance and requires careful

handling in a laboratory setting.

Safety Data Summary:

Hazard Description

Toxicity
Toxic if swallowed, in contact with skin, or if

inhaled.

Corrosivity Causes severe skin burns and eye damage.

Sensitization May cause an allergic skin reaction.

Carcinogenicity Suspected of causing cancer.

Mutagenicity Suspected of causing genetic defects.

Reproductive Toxicity
Suspected of damaging fertility or the unborn

child.

Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab

coat, should be worn when handling this compound. All work should be conducted in a well-

ventilated fume hood.

This guide provides a foundational understanding of Hydrazine monohydrobromide for

professionals in research and drug development. Further investigation into specific reaction

conditions and biological activities is recommended for its effective and safe application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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